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For researchers and drug development professionals, the choice of mesh fixation method in
hernia repair is a critical determinant of postoperative outcomes. While traditional suturing and
tacking methods are well-established, the use of surgical adhesives, particularly enbucrilate (a
n-butyl-2-cyanoacrylate), has emerged as a promising alternative. This guide provides a
comprehensive comparison of the clinical trial outcomes of enbucrilate with other mesh
fixation techniques, supported by experimental data and detailed methodologies.

Comparative Analysis of Clinical Trial Outcomes

The efficacy and safety of enbucrilate and other cyanoacrylate adhesives have been
evaluated in numerous clinical trials against traditional methods like sutures and mechanical
tacks across various hernia repair techniques, including the open Lichtenstein procedure and
laparoscopic approaches such as Transabdominal Preperitoneal (TAPP) and Totally
Extraperitoneal (TEP) repair. Key outcomes evaluated include hernia recurrence, postoperative
pain (acute and chronic), operative time, and complication rates.

Lichtenstein Hernia Repair: Enbucrilate vs. Suture
Fixation

The Lichtenstein technique is a widely performed open inguinal hernia repair. The choice of
mesh fixation in this procedure significantly impacts patient recovery and long-term comfort.

Quantitative Data Summary:
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Outcome Measure

Enbucrilate
(Cyanoacrylate
Glue)

Suture Fixation

Key Findings

Hernia Recurrence
Rate

2.5% - 4.3%[1][2]

2.5% - 3.39%][1][3]

No significant
difference in long-term
recurrence rates
between glue and

suture fixation.[1][2]

Chronic Pain

0% - 13%][1]

2.5% - 12%][1]

Some studies show a
trend towards lower
chronic pain with glue,
but long-term follow-
up often shows no

significant difference.

[1]

Acute Postoperative
Pain (VAS)

Significantly lower in
the initial
postoperative period.

[4]

Higher in the initial

postoperative period.

[4]

Glue fixation is
associated with less

acute pain.[4]

Mean Operative Time

Shorter

Longer

The use of glue can
reduce the overall

operative time.

Complications (e.g.,

Hematoma)

Lower incidence of

hematoma formation.

Higher incidence of

hematoma formation.

Glue fixation may lead
to fewer local

complications.

Experimental Protocol: Randomized Controlled Trial (Lichtenstein Repair)

A key study comparing n-butyl-2-cyanoacrylate (NBCA) with traditional sutures in Lichtenstein

herniorrhaphy provides a representative experimental protocol.[1]

e Study Design: A randomized controlled trial.

© 2025 BenchChem. All rights reserved. 2/10 Tech Support


https://pubmed.ncbi.nlm.nih.gov/22088820/
https://pubmed.ncbi.nlm.nih.gov/27864616/
https://pubmed.ncbi.nlm.nih.gov/22088820/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2878998/
https://pubmed.ncbi.nlm.nih.gov/22088820/
https://pubmed.ncbi.nlm.nih.gov/27864616/
https://pubmed.ncbi.nlm.nih.gov/22088820/
https://pubmed.ncbi.nlm.nih.gov/22088820/
https://pubmed.ncbi.nlm.nih.gov/22088820/
https://pubmed.ncbi.nlm.nih.gov/15591746/
https://pubmed.ncbi.nlm.nih.gov/15591746/
https://pubmed.ncbi.nlm.nih.gov/15591746/
https://pubmed.ncbi.nlm.nih.gov/22088820/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3422321?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

» Patient Population: 110 patients with primary unilateral inguinal hernia were randomly
assigned to either the experimental (NBCA) or control (suture) group.

* Intervention:
o Experimental Group: A polypropylene mesh was fixed using NBCA medical adhesive.
o Control Group: A polypropylene mesh was fixed using traditional sutures.
e Outcome Measures:
o Primary Outcomes: Operation time, postoperative visual analogue scale (VAS) pain score.

o Secondary Outcomes: Postoperative duration of hospital stay, incidence of chronic pain,
hematoma formation, and hernia recurrence.

o Follow-up: Patients were followed up to assess long-term outcomes, including recurrence
and chronic pain.

Laparoscopic Hernia Repair (TAPP/TEP): Cyanoacrylate
Glue vs. Tacks

In laparoscopic hernia repair, mesh fixation is crucial for preventing migration and recurrence.
Cyanoacrylate glues are compared against mechanical tacks, which are known to be a
potential cause of postoperative pain.

Quantitative Data Summary:
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Outcome Measure

Cyanoacrylate Glue

Tacker Fixation

Key Findings

Hernia Recurrence
Rate

0% - 2.9%][5]

0% - 2.9%][5]

No significant
difference in
recurrence rates
between glue and
tacker fixation in TAPP
repair.[5]

Chronic Pain

0% at 6 months[5]

11.4% at 6 months
(VAS)[5]

Glue fixation is
associated with a
significantly lower risk

of chronic groin pain.

[5]

Acute Postoperative

Pain

Generally lower pain
scores in the
immediate

postoperative period.

Higher pain scores in
the immediate

postoperative period.

Atraumatic fixation
with glue leads to less

acute pain.

Mean Operative Time

No significant

difference.[5]

No significant
difference.[5]

The choice of fixation
method did not
significantly impact
the overall operative

time in this study.[5]

Complications

Lower incidence of
postoperative

complications.[5]

Higher incidence of
postoperative

complications.[5]

Glue fixation was
associated with a
lower overall morbidity
rate.[5]

Experimental Protocol: Comparative Study (TAPP Repair)

A retrospective study comparing mesh fixation with titanium tacks versus synthetic

cyanoacrylate glue in laparoscopic TAPP hernioplasty provides insight into the methodology.[5]

o Study Design: A retrospective comparative study.
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o Patient Population: 70 patients with bilateral and monolateral recurrent inguinal hernia
undergoing TAPP repair were divided into two groups.

e Intervention:
o Group A (N=35): A polypropylene mesh was fixed with titanium tacks.

o Group B (N=35): A polypropylene mesh was fixed with synthetic cyanoacrylate glue
(Glubran-2).

¢ Outcome Measures:

o Primary Outcomes: Postoperative acute and chronic pain (measured by Visual Analogue
Score - VAS), recurrence rate.

o Secondary Outcomes: Intra- and postoperative morbidity, hospitalization duration, and

mean operative time.

e Follow-up: The observation period was 24 months, with a mean follow-up of 10.5 months for
the tacker group and 11 months for the glue group.

Visualizing the Clinical Trial Workflow

To better understand the logical flow of a comparative clinical trial for hernia repair, the
following diagram illustrates the key stages from patient recruitment to data analysis.
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Figure 1: Workflow of a comparative clinical trial for hernia repair.
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Signaling Pathways in Tissue Adhesion and Healing

While a detailed signaling pathway for the polymerization of enbucrilate is a chemical process
rather than a biological signaling cascade, the subsequent tissue response involves wound
healing pathways. The presence of a foreign body, such as a mesh and adhesive, initiates an
inflammatory response followed by tissue integration.
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Figure 2: Biological response to mesh and adhesive in hernia repair.
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In conclusion, the use of enbucrilate and other cyanoacrylate adhesives for mesh fixation in
hernia repair presents a viable and often advantageous alternative to traditional sutures and
tacks. Clinical evidence consistently demonstrates comparable long-term recurrence rates with
potential benefits of reduced operative time, decreased acute postoperative pain, and a lower
incidence of certain complications. For researchers and clinicians, the choice of fixation method
should be guided by the specific surgical approach, patient factors, and a thorough
understanding of the clinical data. Further long-term, large-scale randomized controlled trials
will continue to refine our understanding of the optimal application of these surgical adhesives.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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